Cas no 1260854-85-0 (4-bromo-1-methyl-1H-indazol-3-amine)

4-Bromo-1-methyl-1H-indazol-3-amine is a brominated indazole derivative with a methyl substituent at the 1-position and an amine group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive bromo and amine functional groups enable further derivatization, facilitating the construction of more complex heterocyclic structures. The methyl group enhances stability and influences the compound's electronic properties, making it useful in medicinal chemistry research. High purity grades are available for precise applications, ensuring reliable performance in synthetic workflows. The compound is typically handled under controlled conditions due to its sensitivity.
4-bromo-1-methyl-1H-indazol-3-amine structure
1260854-85-0 structure
Product Name:4-bromo-1-methyl-1H-indazol-3-amine
CAS No:1260854-85-0
MF:C8H8BrN3
MW:226.073220252991
MDL:MFCD11847110
CID:2101406
PubChem ID:53418038
Update Time:2025-05-28

4-bromo-1-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-methyl-1H-indazol-3-amine
    • AKOS023663529
    • MFCD11847110
    • 4-bromo-1-methylindazol-3-amine
    • AS-8409
    • AT33143
    • 1H-Indazol-3-amine, 4-bromo-1-methyl-
    • SB13551
    • 1260854-85-0
    • CS-0208000
    • MDL: MFCD11847110
    • Inchi: 1S/C8H8BrN3/c1-12-6-4-2-3-5(9)7(6)8(10)11-12/h2-4H,1H3,(H2,10,11)
    • InChI Key: LJWBXELYUVKGQT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(N)=NN2C

Computed Properties

  • Exact Mass: 224.99016g/mol
  • Monoisotopic Mass: 224.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

4-bromo-1-methyl-1H-indazol-3-amine Security Information

4-bromo-1-methyl-1H-indazol-3-amine Pricemore >>

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